(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine

• IUPAC Name: N'-[(3S)-1-benzylpiperidin-3-yl]-N'-ethylethane-1,2-diamine
• InChI: InChI=1S/C16H27N3/c1-2-19(12-10-17)16-9-6-11-18(14-16)13-15-7-4-3-5-8-15/h3-5,7-8,16H,2,6,9-14,17H2,1H3/t16-/m0/s1
• InChI Key: PRGIEYMFWYMHHB-INIZCTEOSA-N
• Canonical SMILES: CCN(CCN)C1CCCN(C1)CC2=CC=CC=C2
• Isomeric SMILES: CCN(CCN)[C@H]1CCCN(C1)CC2=CC=CC=C2
• Molecular Formula: C16H27N3
• Molecular Weight: 261.41 g/mol

Description

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine is a chiral organic compound featuring a piperidine core substituted with a benzyl group and a N-ethyl-1,2-diaminoethane side chain. This structure places it within a class of molecules known to exhibit a broad spectrum of biological activities, making it a versatile scaffold in medicinal chemistry research . The 1,2-diamine (vicinal diamine) functionality is a remarkable template of high pharmacophoric value, present in numerous compounds with documented antiarrhythmic, antihypertensive, antipsychotic, and analgesic properties . The piperidine nucleus itself is a pivotal cornerstone in drug discovery and is found in a significant number of FDA-approved pharmaceuticals . The specific stereochemistry of the (S)-enantiomer is critical for its potential interactions with biological targets, as chirality can profoundly influence a molecule's binding affinity and mechanism of action. This compound is strictly intended for applications in scientific research and development. It serves as a valuable building block for the synthesis of more complex molecules and as a probe for investigating biological systems, particularly in neuropharmacology and enzyme inhibition studies. It is supplied For Research Use Only. It is not intended for human diagnostic or therapeutic use, nor for any veterinary applications.

Preparation Methods

The synthesis of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine involves several steps, starting from commercially available starting materials. One common synthetic route involves the following steps:

Formation of the piperidine ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the benzyl group: This step typically involves the alkylation of the piperidine ring with benzyl halides under basic conditions.

Attachment of the ethylethane-1,2-diamine moiety: This can be done through nucleophilic substitution reactions using ethylenediamine derivatives.

Industrial production methods may involve optimization of these steps to improve yield and scalability. Reaction conditions such as temperature, solvent, and catalysts are carefully controlled to ensure the desired product is obtained with high purity.

Chemical Reactions Analysis

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding N-oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to obtain reduced forms of the compound.

Substitution: The compound can undergo nucleophilic substitution reactions, where the benzyl group can be replaced with other substituents using appropriate nucleophiles.

Common reagents and conditions used in these reactions include organic solvents (e.g., dichloromethane, ethanol), catalysts (e.g., palladium on carbon), and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Physical Properties

Property	Value
Boiling Point	Not available
Solubility	Very soluble
Log P (octanol/water)	2.09
Lipinski's Rule	Complies

These properties indicate that the compound is likely to have good bioavailability and permeability, which are essential for medicinal applications.

Medicinal Chemistry

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine has potential applications in the development of therapeutic agents targeting various neurological disorders. Its structural similarity to known psychoactive compounds suggests that it may interact with neurotransmitter systems, particularly those involving dopamine and serotonin pathways.

Case Studies

• Neuropharmacological Studies : Research has indicated that compounds with similar structures can act as dopamine receptor modulators, which may be beneficial in treating conditions such as schizophrenia and Parkinson's disease. Further studies focusing on this compound could elucidate its specific interactions and therapeutic potential.

Drug Development

The compound's favorable pharmacokinetic properties suggest its utility in drug formulation. Its ability to cross the blood-brain barrier (BBB) makes it a candidate for central nervous system (CNS) therapies.

Formulation Insights

• Delivery Systems : Investigations into various delivery methods, including nanoparticles and liposomes, could enhance the efficacy of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine in clinical settings.

Synthetic Chemistry

The synthesis of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine presents opportunities for developing new synthetic routes that could lead to more efficient production methods for similar compounds.

Synthetic Pathways

Research into the synthesis of this compound could provide insights into optimizing reaction conditions and yields, which is critical for scaling up production for research and clinical use.

Research Recommendations

To fully explore the potential of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine:

• Conduct comprehensive pharmacological studies to assess its efficacy and safety profile.
• Investigate its mechanism of action through biochemical assays.
• Explore its interactions with various biological targets to identify new therapeutic applications.

Mechanism of Action

The mechanism of action of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. For example, piperidine derivatives are known to interact with neurotransmitter receptors, influencing neurological functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound belongs to a family of N1-substituted ethane-1,2-diamines. Key structural variations among analogs include:

• Substituents on the amine nitrogen : Ethyl, isopropyl, cyclopropyl, or benzyl groups.
• Backbone modifications : Piperidine vs. pyrrolidine rings or linear alkyl chains.

Table 1: Comparison of Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine	C₁₆H₂₅N₃	259.39	Ethyl, benzylpiperidine	Chiral center; potential ligand for receptors
N1-((1-Benzylpyrrolidin-3-yl)methyl)-N1-isopropylethane-1,2-diamine	C₁₇H₂₉N₃	275.43	Isopropyl, benzylpyrrolidine	Higher lipophilicity
(S)-N1-((1-Benzylpyrrolidin-2-yl)methyl)-N1-cyclopropylethane-1,2-diamine	C₁₇H₂₇N₃	273.42	Cyclopropyl, benzylpyrrolidine	Steric hindrance from cyclopropane
N1-(1-Benzyl-piperidin-4-ylMethyl)-N1-cyclopropyl-ethane-1,2-diamine	C₁₈H₂₉N₃	287.44	Cyclopropyl, piperidine-4-yl	Extended alkyl chain; increased molecular weight

Corrosion Inhibition Potential (Inferred from Analogues)

The benzylpiperidine group in the target compound may reduce chelation efficiency compared to linear polyamines but could improve adsorption on metal surfaces via aromatic interactions .

Biological Activity

(S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine is a compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, and related research findings.

Structural Characteristics

The compound features:

• Piperidine Ring : A six-membered ring containing one nitrogen atom, contributing to pharmacological properties.
• Benzyl Group : Enhances lipophilicity and potential receptor interactions.
• Ethylethane-1,2-diamine Moiety : Introduces additional functional properties that may influence biological activity.

The molecular formula is $C_{17}H_{29}N_{3}$ with a molecular weight of approximately 275.43 g/mol .

The biological activity of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine is primarily attributed to its interaction with various molecular targets:

• Receptor Binding : The compound may bind to neurotransmitter receptors, influencing neurological functions. For example, piperidine derivatives are known to interact with sigma receptors, which play roles in pain modulation and neuroprotection .
• Cell Signaling Pathways : It can modulate signaling pathways involved in cell proliferation and apoptosis, potentially leading to therapeutic effects in various diseases .

1. Receptor Interactions

Research indicates that compounds similar to (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine exhibit significant affinity for various receptors:

• Sigma Receptors : High binding affinity has been noted for sigma1 receptors, which are implicated in several neurological disorders .

2. Structure-Activity Relationship (SAR) Studies

SAR studies have demonstrated that modifications to the benzyl and piperidine moieties can enhance binding potency:

• Compounds with N-(alkyl)benzylpiperidine structures show improved selectivity and potency for chemokine receptors .

Case Studies

Several studies have explored the biological activity of piperidine derivatives:

Study	Findings
Study on CCR3 Antagonism	Demonstrated that benzylpiperidine derivatives effectively antagonized CCR3-mediated responses in eosinophils.
Sigma Receptor Affinity	Identified high affinity for sigma1 receptors with potential applications as radiotracers in imaging studies.

In Vitro Studies

In vitro experiments have shown that (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine can significantly influence cellular responses related to inflammation and apoptosis through its receptor interactions.

Comparative Analysis

To further understand the unique properties of (S)-N1-(1-Benzylpiperidin-3-yl)-N1-ethylethane-1,2-diamine, a comparison with similar compounds is useful:

Compound	Key Features	Biological Activity
(S)-(1-Benzylpiperidin-3-yl)methanamine	Similar piperidine core	Moderate receptor affinity
N-(1-benzylpiperidin-4-yl)phenylacetamide	Different substituents	High sigma receptor affinity

Q & A

Q. How to analyze environmental or metabolic degradation pathways?

• Methodological Answer : Use LC-MS/MS to identify metabolites in simulated biological fluids (e.g., liver microsomes). For environmental studies, assess photodegradation under UV light (254 nm) and quantify byproducts (e.g., nitro compounds) .

Tables

Table 1 : Key Spectral Data for Structural Confirmation

Technique	Expected Signals for Target Compound	Reference Compound Example
¹H NMR (CDCl₃)	δ 1.2–1.4 (CH₃, ethyl), δ 3.0–3.5 (piperidine CH₂)	N1-(benzothiazol-2-yl) derivatives
¹³C NMR	δ 45–55 (piperidine C), δ 125–140 (benzyl aromatics)	N1-(3-methoxybenzyl) derivatives
HRMS (ESI+)	[M+H]⁺ = Calculated m/z for C₁₆H₂₅N₃	MS023 derivatives

Table 2 : Safety and Storage Guidelines

Parameter	Recommendation	Source
Storage Temperature	2–8°C in airtight, light-resistant containers
PPE	P95 respirator, nitrile gloves, lab coat
Spill Management	Absorb with inert material, avoid water disposal